Cas no 73942-87-7 (7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one)

• Product Name: 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one
• CAS No: 73942-87-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD02091565
• CID: 59534
• PubChem ID: 253660928
• Update Time: 2026-04-23

7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one
• 1,3-Dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one
• 7,8-Dimethoxy-1H-benzo[d]azepin-2(3H)-one
• 7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
• 7,8-dimethoxy-1,3-dihydro-3-benzazepin-2-one
• Ivabradine Intermediate Ⅱ
• 7,8-Dimethoxy-1,3-dihydro-2H-benzazepin-2-one
• 2H-3-benzazepin-2-one, 1,3-dihydro-7,8-dimethoxy-
• 7,8-dimethoxy-2,3-dihydro-1H-3-benzazepin-2-one
• MLS000720765
• CPNZASIAJKSBBH-UHFFFAOYSA-N
• HMS2708E18
• ZI

• MDL： MFCD02091565
• Inchi： 1S/C12H13NO3/c1-15-10-5-8-3-4-13-12(14)7-9(8)6-11(10)16-2/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： CPNZASIAJKSBBH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CNC(CC=2C=1)=O)OC

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Powder
• Density: 1.167
• Melting Point: 244.0 to 248.0 deg-C
• Boiling Point: 455.8°C at 760 mmHg
• Flash Point: 229.5 °C
• Refractive Index: 1.546
• PSA: 47.56000
• LogP: 1.67560

7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one

Introduction to 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one (CAS No. 73942-87-7)

7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one, identified by its Chemical Abstracts Service (CAS) number 73942-87-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzazepine class, a structurally diverse group known for its broad spectrum of biological activities. The presence of methoxy substituents at the 7 and 8 positions enhances its pharmacological potential, making it a subject of intense study for its potential therapeutic applications.

The molecular structure of 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one consists of a fused benzene and azepine ring system, with functional groups that contribute to its unique chemical properties. The compound exhibits moderate solubility in organic solvents, which facilitates its use in various synthetic and analytical procedures. Its stability under standard conditions makes it a reliable candidate for further derivatization and structural modifications aimed at optimizing its pharmacokinetic and pharmacodynamic profiles.

In recent years, the benzazepine scaffold has been extensively explored for its potential in treating neurological disorders, including depression, anxiety, and neurodegenerative diseases. The methoxy groups in 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one are particularly noteworthy, as they can influence the compound's interaction with biological targets by modulating electronic distribution and steric hindrance. This structural feature has been leveraged in the design of novel analogs with enhanced binding affinity and selectivity.

Recent studies have highlighted the compound's potential as a precursor in the synthesis of more complex pharmacophores. Researchers have demonstrated that modifications to the benzazepine core can lead to derivatives with improved metabolic stability and reduced side effects. For instance, the introduction of halogen atoms or other electron-withdrawing groups at strategic positions has been shown to enhance receptor binding while minimizing off-target effects.

The pharmacological evaluation of 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one has revealed promising activities in preclinical models. Initial findings suggest that it may interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. These properties have prompted further investigation into its potential as a therapeutic agent for conditions such as major depressive disorder and cognitive impairment.

The synthesis of 7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient production processes, reducing the environmental impact associated with traditional synthetic strategies.

In conclusion,7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one (CAS No. 73942-87-7) represents a valuable scaffold for pharmaceutical innovation. Its structural features and demonstrated biological activities make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related analogs，its significance in medicinal chemistry is expected to grow.